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Compound of Interest

Compound Name: 2-Chlorobenzoic acid

Cat. No.: B7760959 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Chlorobenzoic Acid

As a Senior Application Scientist, the responsible and informed handling of chemical reagents

is paramount to ensuring laboratory safety and experimental integrity. This guide moves

beyond the standard template of a Material Safety Data Sheet (MSDS) to provide researchers,

scientists, and drug development professionals with a deeper, more practical understanding of

2-Chlorobenzoic acid. We will explore not just what precautions to take, but why they are

necessary, grounding our protocols in the specific chemical and toxicological properties of this

compound.

Understanding the Core Profile of 2-Chlorobenzoic
Acid
2-Chlorobenzoic acid (CAS No. 118-91-2) is an aromatic carboxylic acid, appearing as a

white crystalline solid.[1] Its structure, featuring a chlorine atom at the ortho-position relative to

the carboxyl group, is fundamental to its reactivity and utility as a precursor in the synthesis of

pharmaceuticals, dyes, and agrochemicals.[1][2][3] However, this same structure dictates its

hazardous properties. The acidic carboxyl group and the reactive chlorine substituent

necessitate the rigorous safety protocols detailed in this guide.[1]

Key Physicochemical Data
Understanding the physical properties of a compound is the first step in predicting its behavior

in a laboratory setting. For instance, its high flash point indicates it is not easily ignited, but it is
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still combustible.[4][5] Its poor solubility in cold water but higher solubility in organic solvents

like ethanol and ether informs both its use in synthesis and the appropriate cleanup procedures

for spills.[1][6]

Property Value Source(s)

Molecular Formula C₇H₅ClO₂ [1][5]

Molar Mass 156.57 g/mol [7][8][9]

Appearance White crystalline solid/powder [1][2][10]

Melting Point 138 - 142 °C (280.4 - 287.6 °F) [2][7][9]

Boiling Point 284 - 286 °C (543.2 - 546.8 °F) [3][9]

Flash Point 173 °C (343.4 °F) [4][5][9]

Autoignition Temp. 530 °C (986 °F) [4][10]

Solubility

Sparingly soluble in cold water;

soluble in hot water, alcohol,

ether, benzene.[1][2][6]

[1][2][6]

Density 1.544 g/cm³ [5][8]

pH
3.4 (0.2 g/L aqueous solution

at 20°C)
[5][9]

Hazard Identification and Risk Mitigation
The Globally Harmonized System (GHS) provides a framework for classifying the hazards of 2-
Chlorobenzoic acid. It is crucial not only to recognize the pictograms but to understand the

specific risks they represent in a research context.

GHS Classification Summary
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.

[11]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[4]

[5][11][12]

Serious Eye Damage/Irritation Category 1 / 2

H318/H319: Causes serious

eye damage/irritation.[5][11]

[12][13]

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation.[12][14][15]

Note: Some sources classify eye irritation as Category 1 (serious damage) while others list

Category 2 (serious irritation). Prudence dictates treating it as the higher hazard.

This compound is irritating to the skin, eyes, and respiratory system.[12] The primary risk

during handling is the generation of airborne dust, which can be inhaled or come into contact

with the eyes. Skin contact can cause irritation, and ingestion is harmful.[7][12]

Caption: GHS Hazard statements for 2-Chlorobenzoic acid.

Exposure Control and Personal Protection: A Self-
Validating System
The most effective safety protocol is a self-validating one, where engineering controls and

personal protective equipment (PPE) work in concert to eliminate exposure pathways.

Engineering Controls: The First Line of Defense
The primary engineering control for handling this solid compound is ventilation.

Chemical Fume Hood: All weighing and transfer operations should be performed in a

certified chemical fume hood. This prevents the inhalation of fine dust particles.[7][8]
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Local Exhaust Ventilation: If a fume hood is not practical for a specific apparatus, use local

exhaust ventilation (e.g., a snorkel) positioned directly over the point of dust generation.[7]

Eyewash Stations and Safety Showers: Ensure these are readily accessible and tested

regularly. Their proximity is critical in case of accidental contact.[4]

Personal Protective Equipment (PPE): The Last Barrier
The choice of PPE is dictated by the hazards. For 2-Chlorobenzoic acid, protection against

dust and chemical splashes is key.

Protection Type Specification
Rationale and Best
Practices

Eye/Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

ANSI Z87.1 (US).[4][15] A face

shield is recommended for

larger quantities.

Goggles provide a seal against

airborne dust. Standard safety

glasses do not. A face shield

protects against splashes

during solution preparation.

Skin Protection
Nitrile or neoprene gloves. A

lab coat.

Inspect gloves for tears before

use. Remove gloves using the

proper technique to avoid

contaminating your skin. A lab

coat protects skin and

personal clothing.[7]

Respiratory Protection

NIOSH-approved half-face

respirator with organic

vapor/acid gas cartridges and

a P95 or P100 particulate filter.

[6]

A respirator is necessary when

engineering controls are

insufficient or during a large

spill cleanup.[7][8] It should

only be used by trained and fit-

tested personnel.

Protocol for Donning and Doffing PPE:

Donning (Putting On):
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1. Wash hands thoroughly.

2. Put on the lab coat and fasten it completely.

3. Put on the respirator (if required).

4. Put on eye/face protection.

5. Put on gloves, ensuring the cuffs go over the sleeves of the lab coat.

Doffing (Taking Off):

1. Remove gloves first, peeling them off without touching the outside with bare hands.

2. Remove the lab coat, folding it inward.

3. Wash hands.

4. Remove eye/face protection.

5. Remove the respirator (if used).

6. Wash hands again thoroughly.

Safe Handling, Storage, and Reactivity
Handling Protocols

Avoid Dust Generation: Use spatulas and weighing paper carefully. Avoid pouring the

powder from a height. If possible, use a non-dusting crystalline form.[14]

Grounding: For large-scale transfers, ground all equipment to prevent static discharge, as

dust can form an explosive mixture with air.[4][7]

Hygiene: Do not eat, drink, or smoke in the laboratory.[14] Wash hands thoroughly after

handling, even if gloves were worn.[4][5]

Storage Protocols
Container: Keep the container tightly closed to prevent absorption of moisture.[4][5][7]
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Location: Store in a cool, dry, and well-ventilated area.[4][5][7] A recommended storage

temperature is between 15-25°C.[5]

Incompatibilities: The key to safe storage is segregation from incompatible materials. As a

carboxylic acid, 2-Chlorobenzoic acid will react violently or exothermically with:

Strong Bases: (e.g., sodium hydroxide, potassium carbonate). This is a classic acid-base

neutralization reaction that can be highly exothermic.[4][5][13]

Strong Oxidizing Agents: (e.g., potassium permanganate, nitric acid). These can cause

vigorous, potentially explosive reactions.[4][5][7]

Chemical Stability and Reactivity
Stability: The compound is stable under normal storage conditions.[4]

Hazardous Decomposition: When heated to decomposition, it emits toxic and corrosive

fumes, including carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride (HCl)

gas.[4][5][12] This is a critical consideration for fire-fighting procedures.

Hazardous Polymerization: Will not occur.[4]

Emergency Procedures: A Workflow for Response
Rapid and correct response to an emergency can significantly mitigate harm.

Toxicological Data
Endpoint Value Species

LD50 Oral 501 mg/kg Rat[7][8]

LD50 Oral 2465 mg/kg Rabbit[9]

LD50 Oral 6460 mg/kg Rat[16]

Note: Discrepancies in LD50 values are common across different studies and suppliers. Always

err on the side of caution and treat the material as having the highest toxicity (lowest LD50

value).
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First-Aid Measures
The immediate goal of first aid is to remove the substance from the affected area and seek

medical attention.

Identify Exposure Route

Immediate Action

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Wash skin with soap and water

for at least 15 minutes.

Rinse cautiously with water
for at least 15 minutes.

Remove contact lenses if present.
Hold eyelids apart.

Move person to fresh air.
If not breathing, give
artificial respiration.

Do NOT induce vomiting.
Rinse mouth with water.

Give 2-4 cupfuls of water or milk.

Seek Immediate
Medical Attention

Show SDS to physician Show SDS to physician Show SDS to physician Show SDS to physician

Click to download full resolution via product page

Caption: First-aid response workflow for 2-Chlorobenzoic acid exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes, holding

eyelids open.[4][6] Remove contact lenses if present and easy to do.[4][12] Seek immediate

medical attention, specifically from an ophthalmologist.[5][11]

Skin Contact: Take off contaminated clothing immediately.[5][11] Wash the affected area with

plenty of soap and water.[4][12] If irritation persists, get medical advice.[4][13]
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Inhalation: Move the victim to fresh air and keep them at rest in a comfortable position for

breathing.[10][12] If breathing is difficult or has stopped, provide artificial respiration.[4][10]

Seek immediate medical attention.[4][7]

Ingestion: Do NOT induce vomiting.[7][13][17] If the person is conscious, rinse their mouth

with water and have them drink 2-4 glasses of water to dilute the substance.[10] Seek

immediate medical attention.[7]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical powder, carbon dioxide (CO₂),

or alcohol-resistant foam.[4][6][11][13]

Unsuitable Media: A heavy water stream may spread the material.[13][17]

Specific Hazards: The material is combustible.[5] Fire will produce irritating, corrosive, and/or

toxic gases, including hydrogen chloride.[4][5]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand mode.[4]

[12]

Accidental Release Measures
The protocol for cleaning up a spill is determined by its scale.

Immediate Actions (All Spills):

1. Evacuate unnecessary personnel from the area.[11][12]

2. Ensure adequate ventilation.[11][12]

3. Remove all sources of ignition.[12]

4. Don the appropriate PPE as described in Section 3.

Small Spill Protocol:
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1. Dampen the spilled solid with 60-70% ethanol to minimize dust generation.[6]

2. Carefully sweep or scoop the dampened material into a suitable, labeled container for

disposal.[4][6]

3. Clean the spill area with absorbent paper dampened with ethanol, and place the used

paper in the disposal container.[6]

Large Spill Protocol:

1. Contain the spill by diking with an inert material (e.g., sand, vermiculite).

2. Follow the small spill protocol for cleanup, working from the outside in.

3. Prevent the spilled material from entering drains or waterways.[11][12]

Disposal Considerations
Chemical waste disposal must be handled in accordance with all local, state, and federal

regulations.

Waste Stream: 2-Chlorobenzoic acid should be disposed of as hazardous waste.

Procedure: Place waste material in a clearly labeled, sealed container. Arrange for pickup by

a licensed professional waste disposal service. Do not attempt to dispose of this chemical

down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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